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Quinoline-6-sulfonyl chloride is a pivotal heterocyclic building block in the landscape of
modern medicinal chemistry and organic synthesis. As a derivative of quinoline, a structural
motif present in numerous biologically active compounds, its utility as a reactive intermediate is
of paramount importance.[1] The sulfonyl chloride functional group provides a reactive handle
for the synthesis of a diverse array of sulfonamides, sulfones, and other sulfonyl derivatives,
many of which are explored for their therapeutic potential.[2][3]

A thorough understanding of the physical properties of Quinoline-6-sulfonyl chloride is not
merely academic; it is a prerequisite for its effective handling, characterization, and application
in synthetic workflows. This guide offers a comprehensive examination of these properties,
blending established data with the practical insights necessary for laboratory application. We
will delve into its core physical constants, the experimental methodologies for their verification,
and the critical considerations for its storage and stability, providing a holistic resource for the
research scientist.

Molecular and Chemical Identity
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Accurate identification is the foundation of all chemical research. Quinoline-6-sulfonyl

chloride is uniquely defined by the following identifiers and structural attributes.

Identifier Value Source(s)
CAS Number 65433-99-0 [4][5][6]
Molecular Formula CoHeCINO:2S 416171
Molecular Weight 227.67 g/mol [61[7]
IUPAC Name Quinoline-6-sulfonyl chloride [7]
C1=CC2=CC(=CC=C2N=C1)S
SMILES [4]
(=O)(=0)ClI
AUDKCUOUBLCZQR-
InChliKey [7]

UHFFFAOYSA-N

Core Physical Properties: A Quantitative Overview

The fundamental physical characteristics of a compound dictate its behavior in various

experimental settings. The properties of Quinoline-6-sulfonyl chloride are summarized

below.

Physical Property

Value

Source(s)

Appearance Pale Yellow Solid / Powder [5]

Melting Point 83-85 °C [5181I9]

Boiling Point 385.8 + 17.0 °C (Predicted) [5][8]

Density 1.483 + 0.06 g/cm? (Predicted) [51[8]

Solubility Soluble in Ethanol and Ether [5181I9]

pKa 2.71 £ 0.10 (Predicted) [5]
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Experimental Characterization: Protocols and
Rationale

The data presented above are derived from experimental observation. This section details the
methodologies for verifying these properties, emphasizing the scientific reasoning behind each
protocol.

Melting Point Determination: A Criterion for Purity

The melting point is one of the most crucial physical properties for a solid organic compound,
serving as a primary indicator of its purity. A pure crystalline solid typically exhibits a sharp,
well-defined melting point, often within a narrow range of 0.5-1.0°C.[10] Conversely, the
presence of impurities disrupts the crystal lattice, leading to a depression of the melting point
and a broadening of the melting range.[10] Therefore, an observed melting range of 83-85°C
for Quinoline-6-sulfonyl chloride confirms its identity and suggests a high degree of purity.

This protocol describes the use of a standard Mel-Temp apparatus or similar heating block
device.

o Sample Preparation: Place a small amount of dry Quinoline-6-sulfonyl chloride onto a
clean, dry surface. Finely powder the sample if necessary.

o Capillary Loading: Gently tap the open end of a capillary tube into the powdered sample until
a small amount of material enters the tube. Invert the tube and tap it gently on a hard surface
to pack the sample into the sealed end. The packed sample should be 1-2 mm high.[11][12]

o Apparatus Setup: Insert the loaded capillary tube into the heating block of the melting point
apparatus.

e Heating and Observation:
o Begin heating the block rapidly to approach the expected melting point (approx. 75-80°C).

o Once near the expected range, reduce the heating rate to a slow and steady 1-2°C per
minute.[10] This slow rate is critical for thermal equilibrium between the sample,
thermometer, and block, ensuring an accurate reading.
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o Observe the sample through the magnifying lens.

o Data Recording:
o Record the temperature (T1) at which the first drop of liquid appears.

o Record the temperature (T2) at which the entire sample has completely melted into a clear
liquid.[12][13]

o The melting point is reported as the range T1-T2. For a pure sample, this range should be
narrow.
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Sample Preparation

1. Powder the solid sample

'

2. Load ~2mm into capillary tube

Analvsis

3. Place capillary in apparatus

'

4. Heat rapidly to ~80°C

'

5. Reduce heat to 1-2°C/min

'

6. Observe for first liquid (T1)

'

7. Observe for complete melt (T2)

Report Range: T1 -T2

Click to download full resolution via product page

Caption: Workflow for Melting Point Determination.
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Spectroscopic Elucidation

Spectroscopic techniques are indispensable for confirming the molecular structure of a
synthesized compound.

NMR spectroscopy provides detailed information about the chemical environment of hydrogen
(*H NMR) and carbon (33C NMR) atoms within a molecule. For Quinoline-6-sulfonyl chloride,
IH NMR is expected to show a series of signals in the aromatic region (typically 7-9 ppm), with
chemical shifts and coupling patterns characteristic of the substituted quinoline ring system.
The electron-withdrawing sulfonyl chloride group will significantly influence the chemical shifts
of adjacent protons.

Sample Weighing: Accurately weigh 5-25 mg of Quinoline-6-sulfonyl chloride for *H NMR
(or 50-100 mg for 3C NMR) into a clean, dry vial.[14]

o Solvent Selection: Choose a suitable deuterated solvent in which the compound is soluble,
such as Chloroform-d (CDCI3) or DMSO-ds.[15][16] The deuterated solvent is essential as it
is "invisible" in the *H NMR spectrum and provides the deuterium signal required for the
spectrometer to "lock" onto the magnetic field.[14]

o Dissolution: Add approximately 0.6-0.7 mL of the chosen deuterated solvent to the vial.[14]
[16] Gently vortex or sonicate to ensure complete dissolution.

o Transfer to NMR Tube: Using a Pasteur pipette, carefully transfer the solution into a clean, 5
mm NMR tube. If any solid particulates are present, filter the solution through a small cotton
plug in the pipette to prevent them from interfering with the magnetic field homogeneity.[15]

e Spectrometer Operation:

o

Insert the NMR tube into a spinner and adjust its depth using a gauge.

[¢]

Place the sample into the NMR spectrometer.

[¢]

Locking & Shimming: The instrument will lock onto the deuterium signal of the solvent.
Shimming is then performed (manually or automatically) to optimize the homogeneity of
the magnetic field, which is critical for achieving sharp spectral lines and high resolution.
[16]
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o Acquisition: Set the appropriate acquisition parameters (e.g., number of scans, spectral
width) and acquire the spectrum.[17]

o Processing: Process the raw data (Fourier transform, phase correction, baseline
correction) to obtain the final spectrum.
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Sample Preparation

Weigh 5-25 mg of sample

:

Dissolve in 0.6 mL deuterated solvent

:

Filter and transfer to NMR tube

Data Acpuisition

Insert sample into spectrometer

:

Lock on deuterium signal

:

Shim magnetic field

:

Tune probe and acquire data

Data Prgcessing

Process and analyze spectrum

Click to download full resolution via product page

Caption: NMR Sample Preparation and Data Acquisition Workflow.
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IR spectroscopy is used to identify functional groups. For Quinoline-6-sulfonyl chloride, the
spectrum will be dominated by strong, characteristic absorption bands for the sulfonyl chloride

group.

e S=0 Asymmetric & Symmetric Stretching: Expect strong bands in the regions of 1410-1370
cm~tand 1204-1166 cm~1.[18] The presence of these two distinct, intense peaks is a clear
indicator of the -SO2CI moiety.

e Aromatic C=C and C=N Stretching: Vibrations from the quinoline ring will appear in the 1600-
1450 cm~1 region.

Mass spectrometry provides the molecular weight and fragmentation pattern of a molecule.

e Molecular lon Peak (M*): The mass spectrum should show a molecular ion peak
corresponding to the molecular weight of the compound (m/z = 227.67).[19]

 |sotopic Pattern: A key feature will be the isotopic pattern of chlorine. Chlorine has two
common isotopes, 3°Cl and 3’Cl, in an approximate natural abundance of 3:1. This results in
a characteristic M+2 peak (at m/z = 229.67) that is about one-third the intensity of the main
molecular ion peak, providing definitive evidence for the presence of one chlorine atom in the
molecule.[18][19]

Stability, Storage, and Handling

The reactivity of the sulfonyl chloride group necessitates specific storage and handling
procedures to maintain the compound's integrity.

o Stability: Quinoline-6-sulfonyl chloride is moisture-sensitive. The sulfonyl chloride group
can readily hydrolyze in the presence of water to form the corresponding sulfonic acid. This
reactivity is the basis for its utility in synthesis but also a liability if not handled correctly.

e Recommended Storage: To prevent degradation, the compound should be stored in a tightly
sealed container, away from moisture.[4] The recommended storage temperature is in a
freezer at -20°C.[5][8]

e Handling and Safety: Quinoline-6-sulfonyl chloride is classified as corrosive and can
cause severe skin burns and eye damage.[20] Therefore, handling should always be
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performed in a well-ventilated fume hood while wearing appropriate personal protective
equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat.[21][22]
It is incompatible with strong oxidizing agents.[20]

Conclusion

Quinoline-6-sulfonyl chloride is a valuable reagent whose physical properties are well-
defined. Its melting point of 83-85°C serves as a reliable indicator of purity, while its
spectroscopic signatures provide unambiguous structural confirmation. The compound's utility
is intrinsically linked to the reactivity of its sulfonyl chloride group, which also dictates the need
for stringent moisture-free and safe handling conditions. By understanding and applying the
principles and protocols outlined in this guide, researchers can confidently characterize, store,
and utilize this important synthetic intermediate to advance their work in drug discovery and
chemical synthesis.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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